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Compound of Interest

Compound Name: Galidesivir dihydrochloride

CAS No.: 1373208-51-5

Cat. No.: B12368105

Get Quote

For researchers and scientists engaged in drug development, the proper management and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. While specific disposal protocols for Galidesivir dihydrochloride
are not extensively detailed in publicly available resources, a comprehensive approach based

on its Safety Data Sheet (SDS) and general hazardous waste guidelines can ensure its

responsible handling. This guide provides essential, step-by-step procedures for the safe

disposal of Galidesivir dihydrochloride, aligning with best practices in laboratory safety and

chemical management.

Galidesivir is classified as an acute oral toxicant (Category 4), a skin irritant (Category 2), and a

serious eye irritant (Category 2A).[1] Therefore, meticulous adherence to safety protocols

during handling and disposal is critical.

Step-by-Step Disposal Procedures
The disposal of Galidesivir dihydrochloride should be managed as hazardous chemical

waste. The following steps provide a clear workflow for its proper disposal:
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Waste Identification and Classification:

All materials contaminated with Galidesivir dihydrochloride, including unused product,

solutions, contaminated personal protective equipment (PPE), and labware (e.g., vials,

pipette tips), must be treated as hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) office for specific waste

classification codes.

Segregation:

Do not mix Galidesivir dihydrochloride waste with other chemical waste streams unless

explicitly permitted by your EHS office.

Incompatible materials must be stored separately to prevent dangerous reactions.[2]

Containerization:

Use a dedicated, leak-proof, and chemically compatible container for collecting

Galidesivir dihydrochloride waste. The container must have a secure, tight-fitting lid.[2]

[3]

The original product container, if in good condition, can be used for the disposal of the

pure compound.

Ensure the container is appropriate for the physical form of the waste (solid or liquid).

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "Galidesivir dihydrochloride," the

concentration (if in solution), and the date accumulation started.

Indicate the associated hazards (e.g., "Toxic," "Irritant").

Storage:
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Store the hazardous waste container in a designated satellite accumulation area near the

point of generation.

The storage area should be secure, well-ventilated, and away from general laboratory

traffic.

Ensure the container is closed at all times except when adding waste.[3]

Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste.

Disposal must be conducted through a licensed hazardous waste disposal vendor in

accordance with local, state, and federal regulations.[1][4][5]

Do not dispose of Galidesivir dihydrochloride down the drain or in regular trash.[6]

Quantitative Data Summary
For ease of reference, the following table summarizes key technical data for Galidesivir and its

dihydrochloride form.
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Property Value Source

Galidesivir

Molecular Formula C₁₁H₁₅N₅O₃ [1]

Molecular Weight 265.27 g/mol [1]

Galidesivir dihydrochloride

Molecular Formula C₁₁H₁₅N₅O₃·2HCl

Molecular Weight 338.19 g/mol

Solubility
Soluble to 100 mM in water

and to 50 mM in DMSO

Storage Temperature -20°C

Purity ≥98%

CAS Number 1373208-51-5

Experimental Protocols Cited
The information presented in this guide is based on established safety protocols and

regulations rather than specific experimental results. The primary sources are Safety Data

Sheets and general hazardous waste disposal guidelines from regulatory bodies and academic

institutions.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Galidesivir
dihydrochloride.
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Caption: Workflow for the safe disposal of Galidesivir dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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